Cas no 1353973-40-6 (3-(2-Amino-ethylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: 3-(2-Amino-ethylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 1353973-40-6
• MF: C₁₂H₂₄N₂O₂S
• MW: 260.396162033081
• CID: 2156689
• Update Time: 2025-05-20

3-(2-Amino-ethylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 3-(2-Amino-ethylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 3-((2-aminoethyl)thio)piperidine-1-carboxylate
• (R)-tert-Butyl 3-((2-aminoethyl)thio)piperidine-1-carboxylate
• (S)-tert-Butyl 3-((2-aminoethyl)thio)piperidine-1-carboxylate
• AM93858
• 3-(2-aminoethylsulfanyl)piperidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C12H24N2O2S/c1-12(2,3)16-11(15)14-7-4-5-10(9-14)17-8-6-13/h10H,4-9,13H2,1-3H3
• InChI Key： DHKRIQLMJLHSPH-UHFFFAOYSA-N
• SMILES： S(CCN)C1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 253
• Topological Polar Surface Area: 80.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 3-(2-Amino-ethylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester

Introduction to 3-(2-Amino-ethylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1353973-40-6)

3-(2-Amino-ethylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester, identified by the CAS number 1353973-40-6, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the piperidine class, which is well-documented for its versatile applications in medicinal chemistry due to its structural flexibility and ability to interact with biological targets. The presence of both an aminoethylsulfanyl group and a tert-butyl ester moiety in its molecular structure imparts unique chemical properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The 2-amino-ethylsulfanyl substituent is particularly noteworthy, as it introduces both basicity and sulfur-rich functionality into the molecule. This feature can be exploited in various chemical reactions, including nucleophilic substitution and coordination with metal ions, which are common strategies in drug design. The piperidine-1-carboxylic acid tert-butyl ester core structure provides a stable scaffold for further derivatization, enabling the creation of more complex pharmacophores. Such structural attributes have positioned this compound as a key building block in the development of novel therapeutic agents.

In recent years, there has been growing interest in piperidine derivatives due to their demonstrated efficacy in modulating various biological pathways. For instance, piperidine-based compounds have been extensively studied for their potential in treating neurological disorders, cardiovascular diseases, and infectious diseases. The amino-ethylsulfanyl moiety, in particular, has been shown to enhance binding affinity to certain protein targets, making it an attractive feature for drug optimization.

One of the most compelling aspects of 3-(2-Amino-ethylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester is its utility as a precursor in the synthesis of more complex molecules. The tert-butyl ester group can be hydrolyzed under mild acidic or basic conditions to yield the corresponding carboxylic acid, which can then be further functionalized through amide bond formation or other transformations. This reactivity makes it an indispensable tool for medicinal chemists seeking to develop new drug candidates.

Recent advancements in synthetic methodologies have further highlighted the importance of this compound. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce diverse substituents at the piperidine ring, expanding the chemical space available for drug discovery. Additionally, computational studies have predicted that derivatives of 3-(2-Amino-ethylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester may exhibit promising pharmacological activities by interacting with specific receptors or enzymes.

The pharmaceutical industry has taken notice of these properties, and several companies are currently exploring derivatives of this compound as potential lead candidates for new drugs. Preclinical studies have begun to reveal interesting biological profiles, suggesting that modifications to the amino-ethylsulfanyl or tert-butyl ester groups could lead to compounds with enhanced potency and selectivity. These findings underscore the compound's significance as a scaffold for future therapeutic development.

From a synthetic chemistry perspective, 3-(2-Amino-ethylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester offers a balance between reactivity and stability, making it suitable for both small-scale laboratory synthesis and large-scale industrial production. Its well-defined structure allows for predictable transformations, reducing the risk of side reactions and improving overall yields. This reliability is crucial for pharmaceutical manufacturers who must adhere to stringent quality control standards.

The role of computational chemistry in optimizing derivatives of this compound cannot be overstated. Molecular modeling techniques have been used to predict binding modes and affinity profiles, guiding chemists in designing more effective analogs. These tools have also helped identify potential metabolic liabilities early in the discovery process, saving time and resources by eliminating unpromising candidates before they progress too far.

In conclusion, 3-(2-Amino-ethylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1353973-40-6) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its synthetic versatility, make it an invaluable asset for medicinal chemists aiming to develop novel therapeutics. As research continues to uncover new biological targets and synthetic strategies, this compound is likely to remain at the forefront of drug discovery efforts.